Cas no 649557-68-6 (Benzoic acid, 3,5-dihydroxy-4-[(2-nitrophenyl)methoxy]-, methyl ester)

• Product Name: Benzoic acid, 3,5-dihydroxy-4-[(2-nitrophenyl)methoxy]-, methyl ester
• CAS No: 649557-68-6
• MF: C₁₅H₁₃NO₇
• MW: 319.266224622726
• CID: 411318
• PubChem ID: 71377864
• Update Time: 2025-04-19

Benzoic acid, 3,5-dihydroxy-4-[(2-nitrophenyl)methoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dihydroxy-4-[(2-nitrophenyl)methoxy]-, methyl ester
• methyl 3,5-dihydroxy-4-[(2-nitrophenyl)methoxy]benzoate
• 649557-68-6
• DTXSID50800491

• Inchi： 1S/C15H13NO7/c1-22-15(19)10-6-12(17)14(13(18)7-10)23-8-9-4-2-3-5-11(9)16(20)21/h2-7,17-18H,8H2,1H3
• InChI Key： BLJDYXITZSQOJO-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(=O)OC)=CC=1O)O)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.06919
• Monoisotopic Mass: 319.06920175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 119.13